Cas no 404-86-4 (Capsaicin)

Capsaicin is a naturally occurring compound derived from chili peppers that exhibits potent analgesic and anti-inflammatory properties. Its key advantages include providing rapid pain relief and inflammation reduction with minimal side effects, making it an attractive option for the development of topical pain management products.
Capsaicin structure
Capsaicin structure
Product Name:Capsaicin
CAS No:404-86-4
MF:C18H27NO3
MW:305.411885499954
MDL:MFCD00017259
CID:37298
PubChem ID:24896598
Update Time:2025-08-13

Capsaicin Chemical and Physical Properties

Names and Identifiers

    • capsaicin
    • CAPSAICINE
    • CAPSAICIN, NATURAL
    • (E)-8-METHYL-NON-6-ENOIC ACID 4-HYDROXY-3-METHOXY-BENZYLAMIDE
    • (E)-CAPSAICIN
    • (E)-N-([4-HYDROXY-3-METHOXYPHENYL]METHYL)8-METHYL-6-NONEAMIDE
    • (E)-N-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-8-METHYL-6-NONENAMIDE
    • FEMA 2787
    • FEMA 3404
    • N-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-8-METHYL-6E-NONENAMIDE
    • N-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-8-METHYL-6-NONENAMIDE
    • TRANS-8-METHYL-N-VANILLYL-6-NONENAMIDE
    • (e)-6-nonenamid
    • capsaicin(fromoleoresinofcapsicum)plusrelatedcapsaicinoids
    • nci-c56564
    • trans-n-((4-hydroxy-3-methoxyphenyl)methyl)-8-methyl-6-nonenamide
    • Capsaicin (Natural)
    • (E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnon-6-enamide
    • Capsaicin (technical grade)
    • CAPSAICIN(METHYL-N-VANILLYL-6-NONENEAMIDE)(P) PrintBack
    • Capsaicin,Natural Solution
    • trans-Capsaicin
    • (E)-N-(4-hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
    • 8-Methyl-N-vanillyl-6-nonenamide
    • 8-methyl-N-vanillyl-trans-6-nonenamide
    • 8-Methyl-N-vanillyl-trans-6-nonenamide,Capsaicin
    • Axsain
    • Qutenza
    • trans-8-methyl-n-vanill
    • Transacin
    • Zostrix
    • (E)-8-Methyl-N-vanillyl-6-nonenamide
    • NONIVAMIDE
    • N-Vanillylnonanamide
    • Pseudocapsaicin
    • Pelargonic acid vanillylamide
    • N-Vanillylnonamide
    • N-Vanillylpelargonamide
    • N-(4-Hydroxy-3-methoxybenzyl)nonanamide
    • Nonanoic acid vanillylamide
    • N-Nonanoyl vanillylamide
    • Vanillyl-N-nonylamide
    • Pelargonyl vanillylamide
    • Vanillyl pelargonic amide
    • Nonylic acid vanillylamide
    • Vanillyl n-nonoylamide
    • Hydroxymethoxybenzyl pelargonamide
    • Nonanamide, N-vanillyl-
    • Nonylvanylamide
    • Nonanoyl vanillylamide
    • Nonanamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-
    • Chili pepper Extract
    • Chili pepper Extract
    • MLS000758306
    • zucapsaicin
    • MLS001423959
    • 8-Methyl N-vanillyl 6-nonenamide
    • SMR000449294
    • MLSMR
    • CAPSAICIN [MI]
    • Fast Arthritis AidPain Relieving
    • NCGC00017337-03
    • Capsaicin 10 microg/mL in Acetonitrile
    • 404-86-4
    • CAPSAICIN [USP-RS]
    • Nufabrx Foot/Ankle Sleeve
    • SR-05000001861-1
    • Capsaicin, certified reference material, TraceCERT(R)
    • CHEBI:94524
    • capsacin(E)
    • Prestwick_204
    • WellPatch Warming Pain Relief
    • Zacin
    • 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-
    • 6-Nonenamide, (E)-
    • Capsacin
    • Dr. Harveys Herbal Motion Pain Formula
    • AB00053098-11
    • 6-Nonenamide, (E)-N-((4-hydroxy-3-methoxy-phenyl)methyl)-8-methyl
    • N-((4-Hydroxy-3-methoxyphenyl)methyl)-8-methyl-6-nonenamide
    • Capsaicin, >=95%, from Capsicum sp.
    • CAPSAICIN [USP MONOGRAPH]
    • CAPSAICIN (CONSTITUENT OF CAPSICUM)
    • CAPSAISIN
    • Pharmakon1600-01501128
    • Prestwick2_000879
    • Cntx-4975
    • CAPSAICIN [MART.]
    • Wellness Products VictoRx
    • Capsaicin Heat
    • Zostrix HP
    • Good Neighbor Pharmacy Capsaicin
    • Caswell No. 158
    • SDCCGMLS-0066678.P001
    • Coralite Medicated Heat
    • SCREAMIN HOT TOAST
    • Rugby Capsaicin Cream
    • CAPSAICIN [EMA EPAR]
    • Capsaicin Cream
    • Painazin CP
    • 6-Nonenamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-8-methyl-, (6E)-
    • Capsaicin Extract
    • (6E)-N-
    • NCGC00017337-07
    • HOT PAIN RELIEF
    • CS-0181240
    • SR-05000001861-5
    • SR-05000001861-9
    • N-[(4-hydroxy-3-methoxy-phenyl)methyl]nonanamide
    • HY-10448
    • Capsaicin (in oleoresin of capsicum)
    • E-CAPSAICIN
    • Capsaicin 0.05%
    • Nufabrx Lower Leg Sleeve
    • HMS1989N10
    • IDI1_000354
    • Family Care Arthritis Pain Relief
    • Styptysat
    • ALGRX-4975
    • NGX-7325
    • BSPBio_000957
    • CCRIS 1588
    • MEIJER CAPSAICIN
    • SINSINPAS HOT LARGE
    • Campo pharma Muscle hot
    • HMS3649N15
    • Penetrex(r) Arthritis Pain Relief
    • Omega 3
    • CS-1518
    • Capzasin-hp
    • CVS Capsaicin
    • Nufabrx Medicine Infused Ankle Sleeve
    • Capsaicin (JAN/USP)
    • Wellness Products J-FLEX
    • N-(4-hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
    • NGX 4010
    • Nufabrx Ankle Sleeve
    • QC Arthritis Pain Relief
    • NCGC00090853-09
    • BDBM20461
    • Hempvana Ultra Strength Pain Relief Cream-Deep Heat
    • NCGC00017337-11
    • BBL027836
    • Capsaicin, European Pharmacopoeia (EP) Reference Standard
    • s1990
    • (6E)-N-(4-Hydroxy-3-methoxybenzyl)-8-methyl-6-nonenamide #
    • Nufabrx Lower Leg Sleeve M/L
    • Capsaisin 0.1%
    • Adlea
    • BRONSON SOOTHE Pain Relief
    • NSC-56353
    • Bio-Sorb
    • ALGRX 4975
    • NSC_2548
    • (E)8-methyl-N-vanillyl-6-Nonenamide
    • Capsaicin 0.1 Percent
    • NobleAid CapsAid
    • Medicated Compression Sock
    • Leader Capsaicin Pain Relief Cream
    • RITE AID CAPSICUM HOT
    • 4DY
    • Nufabrx Knee Sleeve
    • CAPSAICIN [VANDF]
    • HMS2089N11
    • Rugby Arthritis Pain RelievingTopical Analgesic
    • 6-Nonenamide, 8-methyl-N-vanillyl-, (E)-
    • Capsaicin,(S)
    • Awaye
    • DTXCID30241
    • HMS2097P19
    • NCGC00017337-05
    • Capsaicin Pain Relief
    • BDBM86537
    • 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-, (6E)-
    • UNII-S07O44R1ZM
    • NCGC00090853-06
    • AKOS007930159
    • BSPBio_002917
    • Ausanil
    • Flavor and Extract Manufacturers' Association No. 3404
    • CANNAVERA PAIN RELIEF
    • NCGC00090853-01
    • SMP2_000337
    • Nufabrx Lower Leg Sleeve XS/S
    • CVS Medicated Heat 1 ct
    • 6-Nonenamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-8-methyl-, (E)-
    • NSC-757844
    • NCGC00090853-08
    • RETADOLORPain Relief
    • (E)-8-Methyl-N-vanillyl-6-nonenamide(8cl)
    • CAPSAICIN (MART.)
    • Melt Pain Away
    • HMS3402N10
    • EARTHS CARE ARTHRITIS
    • Spectrum5_000538
    • Capsaicin [USP:INN]
    • Capsaicin, United States Pharmacopeia (USP) Reference Standard
    • 1217899-52-9
    • SR-05000001861
    • Red Hot
    • Sherman and Clark Pain Relieving
    • Zucapsaicin;Civamide;cis-Capsaicin
    • C06866
    • NSC56353
    • Capsicine
    • Nufabrx Calf Sleeve
    • UPCMLD-DP092:002
    • ASTRAPHARM CHILLI BRAND EXTERNAL MEDICATED
    • CapsaicinExternal Analgesic
    • Capsaicin, from Capsicum sp., >=50% (HPLC)
    • Togarashi orenji
    • Nufabrx Wrist Sleeve
    • LS-14673
    • C-1700
    • NGX-4010
    • Rugby Capsaicin
    • CapsaicinTopical Analgesic
    • STL372889
    • 8-Methyl-N-vanillyl-6-nonenamide, (E)-
    • ASTRAPHARM CHILLI BRAND
    • Zostrix Original Strength
    • Sure Result SR Relief
    • Nufabrx Back Wrap
    • SCHEMBL8086
    • HMS1570P19
    • SR-05000001861-4
    • Isodecenoic acid vanillylamide
    • Capsaicina
    • Capzasin HP Arthritis Pain Relief
    • CAPSAICIN (USP MONOGRAPH)
    • C18H27NO3
    • NCGC00017337-13
    • FlexxSonicPain Relief
    • FYZICAL SPORTS Pain Relief
    • LMFA08020085
    • Capsaicin 0.075 Percent
    • BRD-K50590187-001-20-7
    • NCGC00017337-17
    • REZIL
    • Capsaicin Patch
    • Tox21_110817
    • Pure ReliefPenetrating Pain Relief
    • NGX-1998
    • Ovocap
    • trans-Capsaicin-d3
    • Capsaicin [in oleoresin of capsicum]
    • Nufabrx Lower Leg Sleeve XL/XXL
    • LivReliefPain Relief
    • N-(4-Hydroxy-3-methoxybenzyl)-8-methylnon-trans-6-enamide
    • CareALL Arthritis and Muscle
    • (6E)-N-(4-hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
    • Toplast Hot Capsaicin 0.025percent
    • EINECS 206-969-8
    • NSC 56353
    • Capsimide
    • MR3H3
    • HB1179
    • Isodecenoate
    • BRN 2816484
    • EQUI-BLOCKORIGINAL
    • Ratden pe 40
    • MediRelief Hot
    • SMR000718774
    • BRD-K50590187-001-06-6
    • N-[(4-hydroxy-3-methoxyphenyl)methyl]-6E-8-methyl-nonenamide
    • capsaicin 0.075%
    • EPA Pesticide Chemical Code 070701
    • KS-5181
    • NCGC00090853-03
    • D00250
    • A2A ARTHRITIS
    • EQUI-BLOCKDT FORMULA
    • Nufabrx Medicine Infused Socks
    • CHEMBL294199
    • S07O44R1ZM
    • HMS1921H11
    • TNP00277
    • CAPSAICIN [JAN]
    • Good Neighbor Capsaicin Heat Patch for Back
    • Miracle Plus OvernightPain Relieving
    • depletes Substance P
    • CAPSAICIN [WHO-DD]
    • Gellert Joint Care
    • Guardania Pain
    • HMS3678F11
    • Capsaicin; 8-Methyl-N-vanillyl-trans-6-nonenamide; NGX-4010
    • NCGC00090853-11
    • Nufabrx Hand/Wrist Sleeve
    • FYZICAL SPORTS Pain Relief 2 MILD
    • HURT BLOCKER PROPain Relief
    • CCG-39908
    • 7553-53-9
    • CAPSAICIN [INN]
    • Equate Capsaicin Pain Relieving
    • Satogesic Hot
    • Capsaicin HP Arthritis Pain Relief
    • MFCD00017259
    • Neuritrx
    • AVON HeXashield Arthritis Pain Relief
    • CAPZIX
    • SprayPain Away
    • capsaicinum
    • CAS-404-86-4
    • CVS Capsaicin arthritis pain relief
    • HSDB 954
    • HMS2230O23
    • BioMega
    • BRD-K37056290-001-01-1
    • Revlex Arthritis Pain Relief
    • NCGC00017337-09
    • NS00004284
    • starbld0019180
    • NCGC00090853-07
    • DB06774
    • NCGC00090853-10
    • CAPSAICIN (USP-RS)
    • BRD-K50590187-001-19-9
    • UPCMLD-DP092:001
    • Neuriterx
    • Dolenon
    • MLS002154049
    • Better Nature Pain Relief BalmX
    • UPCMLD-DP092
    • (6E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnon-6-enamide
    • Capsaicin 0.15
    • CVS Roll-On
    • ZOSTRIX (TN)
    • Capsaicin [USAN]
    • NCGC00017337-04
    • NCGC00017337-02
    • Prestwick3_000879
    • Pure Relief
    • DTXSID9020241
    • HMS1791N10
    • Zostrix High Potency Foot Pain Relief
    • HMS1361N10
    • Solstice Capsaicin Patch Hot
    • CAPSAICIN HEAT PATCHES PAIN RELIEF
    • Capsaicin (USP:INN)
    • NCGC00090853-04
    • 8-Methyl-N-vanillyl-(trans)-6-nonenamide
    • CCG-39657
    • USEPA/OPP Pesticide Code: 070701
    • AVON HeXashield Arthritis Pain ReliefCream Capsaisin
    • PainBloc24
    • 8-Methyl-N-vanillyl-6E-nonenamide
    • 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-, (6Z)-
    • Tox21_200315
    • NCGC00017337-06
    • NCGC00090853-12
    • DCH Arthritis Pain Relief Roll-On
    • Capsaicin, analytical standard
    • NGX-3781
    • LEADER CAPSAICIN
    • HY-10448A
    • Capsaicin, Pharmaceutical Secondary Standard; Certified Reference Material
    • Nufabrx Arm Sleeve
    • Walgreens Capsaicin Hot
    • EN300-7544118
    • Sure Relief SR Relief
    • (E)-N-((4-Hydroxy-3-methoxyphenyl)-methyl)-8-methyl-6-nonenamide
    • neurotoxic
    • Walgreens Arthritis Pain Relief Capsaicin Analgesic
    • 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-, (E)-
    • NCGC00017337-12
    • HMS2092D21
    • AC-10114
    • N-((4-Hydroxy-3-methoxyphenyl)methyl)-8-methyl-6-nonenamide, (E)-
    • Capsaicin from Capsicum annuum
    • FEMA No. 3404
    • Hot SpotPoint Relief
    • Nufabrx Neck Wrap
    • (E)-N-[(4-Hydroxy-3-methoxyphenyl)-methyl]-8-methyl-6-nonenamide
    • CAPSAICIN (CONSTITUENT OF CAPSICUM) [DSC]
    • NCGC00090853-02
    • Capsaicin 0.15%
    • CAS_404-86-4
    • NCGC00017337-10
    • Capsaicin 0.25%
    • Medicated Heat
    • Frankie Avalons Zero Pain Roll On
    • CAPSAICIN HEAT PATCHES BACK AND LARGE AREAS
    • Mioton
    • 2-Count HEAT PATCHES
    • Capsaicin 0.025% Topical Patch
    • CAPSAICIN HOT PATCHES
    • SBI-0052593.P002
    • NCGC00017337-08
    • CAPSAICIN [HSDB]
    • SR-05000001861-6
    • Rugby CapsaicinExternal Analgesic
    • BPBio1_001053
    • (E)-N-[(4-hydroxy-3-methoxy-phenyl)methyl]-8-methyl-non-6-enamide
    • IDI1_034018
    • HMS501B16
    • M1149
    • CHEBI:3374
    • SCHEMBL8085
    • (6E)-N-{[4-hydroxy-3-(methyloxy)phenyl]methyl}-8-methylnon-6-enamide
    • Castiva Warming
    • epsilon-capsaicin
    • NCGC00257869-01
    • AB00053098_12
    • CAPSAICIN [ORANGE BOOK]
    • HMS3414F11
    • EI-125
    • Dusel Warm Arthritis Dead Sea Salt Therapy
    • NSC757844
    • N-(4-HYDROXY-3-METHOXYBENZYL)-8-METHYL-6-NONENAMIDE [FHFI]
    • NCGC00017337-18
    • Rugby Arthritis Pain Relieving
    • MEGxp0_001448
    • Qutenza;Vanilloid
    • Capsaicin(E/Z-Mixture)
    • Ageranium Patch
    • BSPBio_001548
    • TQ-1018
    • beeRX Muscle and Joint Pain Relief
    • Q273169
    • SPECTRUM1501128
    • 826 - Capsaicin and heat units in chilli powder
    • Capsaicinoid
    • GTPL2486
    • XC180968
    • FC19672
    • AC-38165
    • (6E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-6-nonenamide;(E)-8-Methyl-N-vanillyl-6-nonenamide
    • HY-10448R
    • 206-969-8
    • Capsaicin (Standard)
    • Capsaicin - Natural
    • Capsaicin
    • MDL: MFCD00017259
    • Inchi: 1S/C18H27NO3/c1-14(2)8-6-4-5-7-9-18(21)19-13-15-10-11-16(20)17(12-15)22-3/h6,8,10-12,14,20H,4-5,7,9,13H2,1-3H3,(H,19,21)/b8-6+
    • InChI Key: YKPUWZUDDOIDPM-SOFGYWHQSA-N
    • SMILES: CC(/C=C/CCCCC(NCC1C=C(OC)C(O)=CC=1)=O)C
    • BRN: 2816484

Computed Properties

  • Exact Mass: 305.19900
  • Monoisotopic Mass: 305.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 3.6
  • Molecular Weight: 305.4
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1037 (rough estimate)
  • Melting Point: 62.0 to 66.0 deg-C
  • Boiling Point: 210-220℃(lit.)
  • Flash Point: 113 °C
  • Refractive Index: 1.5100 (estimate)
  • Solubility: H2O: insoluble
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 58.56000
  • LogP: 4.18050
  • Odor: Highly volatile with a pungent odor
  • Merck: 1768
  • FEMA: 3404 | CAPSAICIN
  • Solubility: Not available
  • Vapor Pressure: 1.32X10-8 mm Hg at 25 °C (est)

Capsaicin Security Information

  • Symbol: GHS05 GHS06 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301,H311,H315,H317,H318,H334,H335
  • Warning Statement: P261,P280,P301+P310,P305+P351+P338,P342+P311
  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: R25;R37/38;R41;R42/43
  • Safety Instruction: S22-S26-S28-S36/39-S45
  • FLUKA BRAND F CODES:10-21
  • RTECS:RA8530000
  • Hazardous Material Identification: T
  • HazardClass:6.1
  • PackingGroup:II
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Packing Group:II
  • Hazard Level:6.1(a)
  • Safety Term:6.1(a)
  • Packing Group:II
  • Risk Phrases:R25; R37/38; R41; R42/43

Capsaicin Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Capsaicin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:404-86-4)Capsaicin
Order Number:LE1042;LE2456331;LE10342
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
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Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
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(CAS:404-86-4)Capsaicin
Order Number:LE164
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com
Amadis Chemical Company Limited
Gold Member
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(CAS:404-86-4)Capsaicin
Order Number:A1203087
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):1107.0/369.0/184.0
Email:sales@amadischem.com

Capsaicin Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Capsaicin Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:404-86-4)Capsaicin
LE1042;LE2456331;LE10342
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
(CAS:404-86-4)Capsaicin
LE164
Purity:99% HPLC
Quantity:5KG/1KG/25KG/100KG
Price ($):Inquiry
Email